3-Chloro-7-methyl-7,8-dihydroquinolin-5(6H)-one

Specification

• CAS No.: 103968-50-9
• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 3-chloro-7-methyl-7,8-dihydro-6H-quinolin-5-one
• Standard InChI: InChI=1S/C10H10ClNO/c1-6-2-9-8(10(13)3-6)4-7(11)5-12-9/h4-6H,2-3H2,1H3
• Standard InChI Key: CIIDTXAFHBRXSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=C(C=N2)Cl)C(=O)C1

Introduction

3-Chloro-7-methyl-7,8-dihydroquinolin-5(6H)-one is a heterocyclic compound belonging to the quinolinone class. It is recognized for its diverse biological activities, including antimicrobial and anticancer properties. This compound features a chlorine atom at the 3-position and a methyl group at the 7-position of the quinolinone structure, contributing to its unique chemical properties and potential applications in medicinal chemistry and material science.

Synthesis and Chemical Reactions

The synthesis of 3-Chloro-7-methyl-7,8-dihydroquinolin-5(6H)-one typically involves several key steps, including chlorination reactions. The presence of the chlorine atom enhances the compound's lipophilicity and metabolic stability, which are crucial for its biological activity.

Biological Activities

This compound exhibits potential antimicrobial and anticancer properties by inhibiting key cellular processes in target organisms or cancer cells. The mechanism of action involves interaction with specific biological targets, such as enzymes or receptors.

Applications in Medicinal Chemistry

3-Chloro-7-methyl-7,8-dihydroquinolin-5(6H)-one represents a valuable addition to the field of organic chemistry, particularly for applications in drug discovery and development. Its unique structural features and biological activity profiles make it a promising candidate for further research.